N-[2-(cyclohexylthio)ethyl]-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(2-cyclohexylsulfanylethyl)-4-[(4-methylphenyl)methyl-methylsulfonylamino]benzamide
• InChI: InChI=1S/C24H32N2O3S2/c1-19-8-10-20(11-9-19)18-26(31(2,28)29)22-14-12-21(13-15-22)24(27)25-16-17-30-23-6-4-3-5-7-23/h8-15,23H,3-7,16-18H2,1-2H3,(H,25,27)
• InChI Key: FDVKEBHLPLQJNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN(C2=CC=C(C=C2)C(=O)NCCSC3CCCCC3)S(=O)(=O)C
• Molecular Formula: C24H32N2O3S2
• Molecular Weight: 460.7 g/mol

Description

N-[2-(cyclohexylthio)ethyl]-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is also known as C646 and is a histone acetyltransferase (HAT) inhibitor. C646 has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied in detail.

Mechanism of Action

C646 inhibits the activity of histone acetyltransferases by binding to the active site of the enzyme. This prevents the transfer of acetyl groups from acetyl-CoA to histone proteins, which are essential for the regulation of gene expression. By inhibiting HAT activity, C646 can alter gene expression patterns and affect various biological processes.
Biochemical and Physiological Effects:
C646 has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to induce apoptosis in cancer cells. C646 has also been shown to reduce inflammation in animal models of inflammatory diseases, and to improve cognitive function in animal models of neurodegenerative diseases. Additionally, C646 has been shown to regulate the expression of genes involved in various biological processes, including cell cycle regulation, DNA repair, and apoptosis.

Advantages and Limitations for Lab Experiments

C646 has several advantages for use in lab experiments. It is a highly specific inhibitor of histone acetyltransferases, which allows for the selective inhibition of HAT activity without affecting other enzymes. C646 is also relatively stable and can be easily synthesized using various methods. However, C646 has some limitations for use in lab experiments. It has low solubility in water, which can make it difficult to use in certain assays. Additionally, C646 has been shown to have some cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of C646 and its potential applications. One direction is the development of more potent and selective HAT inhibitors based on the structure of C646. Another direction is the investigation of the role of HATs in various biological processes, including cancer, inflammation, and neurodegenerative diseases. Additionally, the therapeutic potential of HAT inhibitors, including C646, for the treatment of these diseases should be further explored.

Scientific Research Applications

C646 has been extensively studied for its potential applications in various fields of scientific research. It has been shown to inhibit the activity of histone acetyltransferases, which are enzymes that play a crucial role in regulating gene expression. C646 has been used to study the role of HATs in various biological processes, including cancer, inflammation, and neurodegenerative diseases. It has also been used to study the epigenetic regulation of gene expression and the potential therapeutic applications of HAT inhibitors.